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Compound of Interest

Compound Name: Cbz-NH-peg5-CH2cooh

Cat. No.: B1461838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. Cbz-NH-peg5-CH2cooh is a research chemical, and its toxicological

properties have not been fully investigated.[1] Therefore, it must be handled with the utmost

care, assuming it is hazardous.[1][2][3] This guide is based on available information for

structurally related compounds and general laboratory safety principles. Always consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Introduction
Cbz-NH-peg5-CH2cooh is a heterobifunctional linker molecule commonly used in the

development of Proteolysis Targeting Chimeras (PROTACs) and other chemical biology tools. It

incorporates a carboxybenzyl (Cbz) protected amine, a polyethylene glycol (PEG) spacer, and

a terminal carboxylic acid. Due to its novel structure, comprehensive safety data is not readily

available. This guide aims to provide a summary of known information and best-practice

handling procedures to ensure the safety of laboratory personnel.

Hazard Identification and Assessment
As a compound with unknown toxicological properties, Cbz-NH-peg5-CH2cooh should be

treated as a hazardous substance.[2] The overall hazard profile can be inferred from its

constituent functional groups: the Cbz-protected amine, the PEG linker, and the carboxylic

acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1461838?utm_src=pdf-interest
https://www.benchchem.com/product/b1461838?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/chemical/general/index.html
https://blink.ucsd.edu/safety/research-lab/chemical/general/index.html
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-2
https://www.benchchem.com/product/b1461838?utm_src=pdf-body
https://www.benchchem.com/product/b1461838?utm_src=pdf-body
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cbz-Protected Amine: The Cbz group itself is generally stable. However, reagents used in its

synthesis, such as benzyl chloroformate, are toxic. While the final product is expected to be

less hazardous, care should be taken to avoid inhalation, ingestion, and skin contact.

Polyethylene Glycol (PEG) Linker: PEGs and their derivatives are generally considered to

have low toxicity and are poorly absorbed through intact skin. They are not typically

associated with significant dermal or ocular irritation. However, they should not be applied to

damaged skin.

Carboxylic Acid: Carboxylic acids are weak organic acids. While their acidity is weaker than

mineral acids, they can still be corrosive. The toxicity of monocarboxylic acids is generally

moderate to low and tends to decrease with increasing carbon chain length.

Based on a related compound, Cbz-NH-PEG3-CH2COOH, potential hazards may include:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Physical and Chemical Properties
Property Value Source

CAS Number 1449390-66-2

Molecular Formula C20H31NO9

Molecular Weight 429.46 g/mol

Appearance Viscous Liquid

Purity ≥95%

Exposure Controls and Personal Protection
Given the unknown nature of the compound, stringent exposure controls must be implemented.
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Engineering Controls
Fume Hood: All handling of Cbz-NH-peg5-CH2cooh, including weighing, reconstitution, and

aliquoting, should be performed in a certified chemical fume hood to minimize inhalation

exposure.

Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE)
PPE Type Specification Rationale

Hand Protection
Nitrile or neoprene gloves.

Inspect gloves prior to use.

Provides protection against

splashes. For prolonged or

direct contact, consult glove

manufacturer's compatibility

data.

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles.

Protects against splashes and

aerosols.

Skin and Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required when

handled in a fume hood. If

aerosols may be generated

outside of a fume hood,

consult with your institution's

EHS for appropriate respiratory

protection.

To prevent inhalation of

airborne particles or aerosols.

Handling and Storage
Safe Handling Procedures

Assume Toxicity: Always handle this compound as if it were toxic.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.
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Avoid Inhalation and Ingestion: Do not breathe dust, vapor, mist, or gas. Do not ingest.

Labeling: All containers must be clearly labeled with the chemical name and any known

hazard warnings.

Transport: When transporting the chemical, use appropriate secondary containment.

Housekeeping: Maintain a clean and organized work area to prevent accidental spills.

Storage
Condition Recommendation Source

Temperature -18°C for long-term storage.

Light Avoid light.

Incompatibilities
Store away from strong

oxidizing agents and bases.

Container

Keep container tightly closed

in a dry and well-ventilated

place.

First Aid Measures
In case of exposure, seek immediate medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release and Disposal
Spill Response

Small Spills: Absorb with an inert material (e.g., vermiculite, dry sand, or earth) and place in

a suitable container for chemical waste.

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent entry

into waterways, sewers, basements, or confined areas. Contact your institution's EHS for

assistance.

Waste Disposal
Dispose of waste in accordance with all applicable federal, state, and local regulations. Do

not allow to enter drains or waterways.
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Experimental Workflow for Safe Handling
The following diagram outlines a general workflow for safely handling Cbz-NH-peg5-CH2cooh
in a research setting.
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Caption: Safe handling workflow for Cbz-NH-peg5-CH2cooh.
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This comprehensive guide provides a framework for the safe handling of Cbz-NH-peg5-
CH2cooh. Adherence to these guidelines, in conjunction with standard laboratory safety

practices and institution-specific protocols, is essential for minimizing risk and ensuring a safe

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. General Chemical Safety Guidelines [blink.ucsd.edu]

2. twu.edu [twu.edu]

3. Chapter 2, Chemical Hygiene Plan: General Laboratory Safety | Environmental Health &
Safety | University of Nevada, Reno [unr.edu]

To cite this document: BenchChem. [Technical Guide on the Safety and Handling of Cbz-NH-
peg5-CH2cooh]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1461838#cbz-nh-peg5-ch2cooh-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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